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Compound of Interest

Compound Name: Benzoylsulfamic acid

Cat. No.: B15429901

For Researchers, Scientists, and Drug Development Professionals

While the specific historical discovery of Benzoylsulfamic acid remains elusive in readily
available scientific literature, this technical guide provides a comprehensive overview of its
plausible synthesis, drawing upon established methodologies for structurally analogous
compounds. This document is intended to serve as a foundational resource for researchers
interested in the exploration and potential applications of this and related N-acylsulfamic acid
derivatives.

Postulated Synthesis of Benzoylsulfamic Acid

The synthesis of Benzoylsulfamic acid can be reasonably extrapolated from the successful
and documented synthesis of "benzoylated sulfamoyl carboxylic acids." A 2020 study by G.O.
Egharevba and colleagues outlines a straightforward and efficient method involving the
benzoylation of sulfamoyl carboxylic acids.[1] By substituting the starting material with sulfamic
acid, a viable pathway to Benzoylsulfamic acid is proposed.

The reaction proceeds via the nucleophilic attack of the nitrogen atom of sulfamic acid on the
electrophilic carbonyl carbon of benzoyl chloride. The presence of a base, such as sodium
hydroxide, is crucial to deprotonate the sulfamic acid, thereby increasing its nucleophilicity, and
to neutralize the hydrochloric acid byproduct formed during the reaction.

Experimental Protocols
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The following is a detailed experimental protocol for the proposed synthesis of
Benzoylsulfamic acid, adapted from the work of Egharevba et al. on analogous compounds.

[1]

Materials and Reagents:
Sulfamic acid (HsNSO3)
Benzoyl chloride (C7HsCIO)
Sodium hydroxide (NaOH)
Carbon tetrachloride (CCla)
Distilled water

Procedure:

Preparation of the Sulfamate Salt: In a 100 ml beaker, dissolve 2.0 g of sulfamic acid in 5 ml
of a 1 M aqueous solution of sodium hydroxide. This step forms the sodium salt of sulfamic
acid in situ.

Benzoylation: To the continuously stirred solution of sodium sulfamate, add 1.5 mmol of
benzoyl chloride in three separate portions over the course of one hour. The reaction is
exothermic and should be monitored.

Reaction Completion: Continue to stir the reaction mixture for an additional two hours to
ensure the reaction proceeds to completion.

Isolation of the Crude Product: The resulting precipitate, crude Benzoylsulfamic acid, is
isolated by suction filtration.

Purification by Recrystallization: The crude product is then purified by recrystallization from a
minimal amount of a suitable solvent, such as carbon tetrachloride (approximately 5 ml), to
yield the final product.[1]

Quantitative Data of Analogous Compounds
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While specific quantitative data for Benzoylsulfamic acid is not available, the following table
summarizes the yields and melting points of various benzoylated sulfamoyl carboxylic acids as
reported by Egharevba et al. This data provides a useful reference for the expected properties
of Benzoylsulfamic acid.[1]

Compound Molecular Formula  Yield (%) Melting Point (°C)
2a C10H11NOsS 62.5 105
2b C11H13NOsS 98.7 110
29 C13H17NOsS 98.5 113

Table 1: Yields and melting points of selected benzoylated sulfamoyl carboxylic acids.[1]

Visualizing the Synthetic Pathway

The proposed synthesis of Benzoylsulfamic acid can be visualized as a straightforward
logical workflow.
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Caption: Synthetic workflow for Benzoylsulfamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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